![molecular formula C11H8N2S B1377035 1-(Benzo[D]thiazol-2-YL)cyclopropanecarbonitrile CAS No. 1699015-26-3](/img/structure/B1377035.png)
1-(Benzo[D]thiazol-2-YL)cyclopropanecarbonitrile
Overview
Description
1-(Benzo[D]thiazol-2-YL)cyclopropanecarbonitrile is a chemical compound with the molecular formula C11H8N2S . It is used as a research chemical . The compound has a molecular weight of 200.26 g/mol .
Molecular Structure Analysis
The InChI code for 1-(Benzo[D]thiazol-2-YL)cyclopropanecarbonitrile is 1S/C11H8N2S/c12-7-11(5-6-11)10-13-8-3-1-2-4-9(8)14-10/h1-4H,5-6H2 . The Canonical SMILES is C1CC1(C#N)C2=NC3=CC=CC=C3S2 .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 200.26 g/mol . The computed properties include a Hydrogen Bond Donor Count of 0, a Hydrogen Bond Acceptor Count of 3, and a Rotatable Bond Count of 1 . The Exact Mass and Monoisotopic Mass are both 200.04081944 g/mol . The Topological Polar Surface Area is 64.9 Ų . The Heavy Atom Count is 14 .
Scientific Research Applications
Pharmaceutical Research
1-(Benzo[D]thiazol-2-YL)cyclopropanecarbonitrile is a compound of interest in pharmaceutical research due to its structural uniqueness. It is often used as a building block in the synthesis of various pharmacologically active molecules. For instance, thiazole derivatives have been studied for their potential anti-inflammatory and analgesic properties .
Mechanism of Action
Target of Action
Similar compounds with a benzothiazole core have been reported to exhibit weak cox-1 inhibitory activity . COX-1, or cyclooxygenase-1, is an enzyme that plays a key role in the conversion of arachidonic acid to prostaglandins, which are involved in various physiological processes such as inflammation and pain sensation.
Mode of Action
Based on the weak cox-1 inhibitory activity of similar compounds , it can be hypothesized that this compound might interact with the COX-1 enzyme, potentially leading to a decrease in the production of prostaglandins.
properties
IUPAC Name |
1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2S/c12-7-11(5-6-11)10-13-8-3-1-2-4-9(8)14-10/h1-4H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYTVIWNRWFXXSV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C#N)C2=NC3=CC=CC=C3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzo[D]thiazol-2-YL)cyclopropanecarbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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